carbacerulenin
carbacerulenin
Brand Name:
Vulcanchem
CAS No.:
147589-12-6
VCID:
VC0120455
InChI:
InChI=1S/C13H18O3/c1-2-3-4-5-6-7-8-13(15)9-10(14)11-12(13)16-11/h2-3,5-6,11-12,15H,4,7-9H2,1H3/b3-2+,6-5+/t11-,12-,13+/m0/s1
SMILES:
CC=CCC=CCCC1(CC(=O)C2C1O2)O
Molecular Formula:
C13H18O3
Molecular Weight:
222.28 g/mol
carbacerulenin
CAS No.: 147589-12-6
Main Products
VCID: VC0120455
Molecular Formula: C13H18O3
Molecular Weight: 222.28 g/mol
CAS No. | 147589-12-6 |
---|---|
Product Name | carbacerulenin |
Molecular Formula | C13H18O3 |
Molecular Weight | 222.28 g/mol |
IUPAC Name | (1R,4R,5S)-4-hydroxy-4-[(3E,6E)-octa-3,6-dienyl]-6-oxabicyclo[3.1.0]hexan-2-one |
Standard InChI | InChI=1S/C13H18O3/c1-2-3-4-5-6-7-8-13(15)9-10(14)11-12(13)16-11/h2-3,5-6,11-12,15H,4,7-9H2,1H3/b3-2+,6-5+/t11-,12-,13+/m0/s1 |
Standard InChIKey | QHVHSBUFOWIADJ-CDDKAPTLSA-N |
Isomeric SMILES | C/C=C/C/C=C/CC[C@]1(CC(=O)[C@H]2[C@@H]1O2)O |
SMILES | CC=CCC=CCCC1(CC(=O)C2C1O2)O |
Canonical SMILES | CC=CCC=CCCC1(CC(=O)C2C1O2)O |
Synonyms | carbacerulenin dl-carbacerulenin |
PubChem Compound | 6438796 |
Last Modified | Nov 11 2021 |
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